Cas no 94108-40-4 (3-Pyrrolidinecarboxylicacid, 1-octadecyl-5-oxo-, sodium salt (1:1))

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-octadecyl-5-oxo-, sodium salt (1:1)
• CAS No: 94108-40-4
• MF: C₂₃H₄₂NNaO₃
• MW: 403.574258327484
• CID: 818082
• PubChem ID: 23662612
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-octadecyl-5-oxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-octadecyl-5-oxo-, sodium salt (1:1)
• sodium 1-octadecyl-5-oxopyrrolidine-3-carboxylate
• EINECS 302-380-6
• 94108-40-4
• NS00092287
• DTXSID20916457

• Inchi： 1S/C23H43NO3.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23(26)27)19-22(24)25;/h21H,2-20H2,1H3,(H,26,27);/q;+1/p-1
• InChI Key： XGBGMIKUOCPNFA-UHFFFAOYSA-M
• SMILES： [Na+].O=C1CC(C(=O)[O-])CN1CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 403.306239
• Monoisotopic Mass: 403.306239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 403
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4

Experimental Properties

• Boiling Point: 532.8°Cat760mmHg
• Flash Point: 276°C